Cas no 17454-47-6 (2,3-Naphtho-15-crown-5)

• Product Name: 2,3-Naphtho-15-crown-5
• CAS No: 17454-47-6
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• MDL: MFCD00068674
• CID: 138349
• PubChem ID: 329762071
• Update Time: 2025-06-13

2,3-Naphtho-15-crown-5 Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6,8,9,11,12-Octahydronaphtho[2,3-b][1,4,7,10,13]pentaoxacyclopentadecine
• 2,3-Naphtho-15-crown-5
• Naphtho[2,3-b]-1,4,7,10,13-pentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-
• 2,3-DIFLUORO-5-IODO-PYRIDINE
• 2,3-naphtho-15-crown
• 2,3-NAPHTHO-15-CROWN-5 97%
• DTXSID30375051
• AKOS015907749
• 2,3-Naphtho-15-crown-5, Selectophore(TM), >=99.0%
• MFCD00068674
• BDTDDXDRCOLVNJ-UHFFFAOYSA-N
• 2,5,8,11,14-Pentaoxa-tricyclo[13.8.0.0*17,22*]tricosa-1(15),16,18,20,22-pentaene
• FT-0637554
• F97953
• 2,5,8,11,14-pentaoxatricyclo[13.8.0.0^{17,22]tricosa-1(23),15,17,19,21-pentaene
• J-011003
• 2,5,8,11,14-pentaoxatricyclo[13.8.0.017,22]tricosa-1(23),15,17,19,21-pentaene
• SCHEMBL23657991
• CS-0203389
• 17454-47-6
• 2H,3H,5H,6H,8H,9H,11H,12H-naphtho[2,3-b]1,4,7,10,13-pentaoxacyclopentadecane

• MDL： MFCD00068674
• Inchi： 1S/C18H22O5/c1-2-4-16-14-18-17(13-15(16)3-1)22-11-9-20-7-5-19-6-8-21-10-12-23-18/h1-4,13-14H,5-12H2
• InChI Key： BDTDDXDRCOLVNJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 318.14700
• Monoisotopic Mass: 318.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1±0.1 g/cm3
• Melting Point: 116-118 °C
• Boiling Point: 486.2±45.0 °C at 760 mmHg
• Flash Point: 203.0±28.6 °C
• Refractive Index: 1.524
• PSA: 46.15000
• LogP: 2.66080
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,3-Naphtho-15-crown-5 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22
• TSCA：T
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,3-Naphtho-15-crown-5

Comprehensive Overview of 2,3-Naphtho-15-crown-5 (CAS No. 17454-47-6): Properties, Applications, and Innovations

The 2,3-Naphtho-15-crown-5 (CAS No. 17454-47-6) is a specialized macrocyclic ether belonging to the crown ether family, renowned for its unique molecular recognition capabilities. This compound features a naphthalene backbone fused with a 15-membered crown ether ring, enabling selective binding to alkali and alkaline earth metal ions. Its structural versatility and host-guest chemistry applications make it a focal point in supramolecular research, particularly in sensor development, ion transport, and catalysis.

In recent years, the demand for 2,3-Naphtho-15-crown-5 has surged due to its role in green chemistry and sustainable materials. Researchers are exploring its potential in renewable energy storage, such as lithium-sulfur batteries, where its ion-selectivity enhances electrolyte stability. Additionally, its application in wastewater treatment for heavy metal removal aligns with global environmental concerns, addressing frequent search queries like "eco-friendly ion chelators" and "crown ethers for pollution control."

The synthesis of 2,3-Naphtho-15-crown-5 involves a multi-step process, often starting from 1,2-dihydroxynaphthalene and oligoethylene glycol derivatives. Advanced techniques like high-performance liquid chromatography (HPLC) ensure purity, a critical factor for applications in pharmaceutical intermediates and optical materials. Its UV-fluorescence properties also make it valuable in bioimaging probes, a trending topic in nanotechnology forums.

From a commercial perspective, 2,3-Naphtho-15-crown-5 is gaining traction in the specialty chemicals market. Companies are investing in scalable production methods to meet demands from academia and industries. Frequently asked questions, such as "How does 2,3-Naphtho-15-crown-5 compare to 18-crown-6?" or "Can it be used in organic photovoltaics?", reflect growing interdisciplinary interest. Its thermal stability (up to 300°C) further broadens its utility in high-temperature applications.

Looking ahead, innovations in molecular imprinting and smart materials are expected to drive further research on 2,3-Naphtho-15-crown-5. With its tailorable cavity size and chemo-responsive behavior, this compound is poised to play a pivotal role in next-gen biomimetic systems and IoT-enabled sensors, topics dominating scientific and industrial discourse today.